(1-Cyanocyclopropyl)methyl methanesulfonate
Cat. No. B8279022
M. Wt: 175.21 g/mol
InChI Key: QCIKJNCYPRDVQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08436008B2
Procedure details
At r.t. to a solution of 1-(hydroxymethyl)cyclopropanecarbonitrile (0.41 g, 4.2 mmol) in methylene chloride (10 mL) was added methanesulfonyl chloride (490 uL, 6.3 mmol), followed by triethylamine (1.5 mL, 10.0 mmol) and 4-dimethylaminopyridine (18 mg, 0.15 mmol). The mixture was stirred at r.t. for 3 h. It was diluted with methylene chloride, washed with water and brine, dried over Na2SO4. After filtration the filtrate was concentrated to yield the crude product which was used in the next step reaction without further purification.
Name
Identifiers
|
REACTION_CXSMILES
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[OH:1][CH2:2][C:3]1([C:6]#[N:7])[CH2:5][CH2:4]1.[CH3:8][S:9](Cl)(=[O:11])=[O:10].C(N(CC)CC)C>C(Cl)Cl.CN(C)C1C=CN=CC=1>[CH3:8][S:9]([O:1][CH2:2][C:3]1([C:6]#[N:7])[CH2:5][CH2:4]1)(=[O:11])=[O:10]
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Inputs
Step One
|
Name
|
|
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Quantity
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0.41 g
|
|
Type
|
reactant
|
|
Smiles
|
OCC1(CC1)C#N
|
|
Name
|
|
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Quantity
|
490 μL
|
|
Type
|
reactant
|
|
Smiles
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CS(=O)(=O)Cl
|
|
Name
|
|
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Quantity
|
10 mL
|
|
Type
|
solvent
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|
Smiles
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C(Cl)Cl
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Step Two
|
Name
|
|
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Quantity
|
1.5 mL
|
|
Type
|
reactant
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|
Smiles
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C(C)N(CC)CC
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Step Three
|
Name
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|
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Quantity
|
18 mg
|
|
Type
|
catalyst
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|
Smiles
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CN(C1=CC=NC=C1)C
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Step Four
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The mixture was stirred at r.t. for 3 h
|
|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
WASH
|
Type
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WASH
|
|
Details
|
washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried over Na2SO4
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
After filtration the filtrate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
was concentrated
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Outcomes
Product
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
